1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole is a fluorinated pyrazole derivative with a heterocyclic core featuring substituents at positions 1, 3, and 5. The pyrazole ring is substituted with an acetyl group at position 1, a phenyl group at position 3, and a heptafluoropropyl chain at position 6. The molecular formula is deduced as C₁₄H₁₀F₇N₂O, with a molecular weight of 404.24 g/mol (calculated based on atomic composition).
Fluorinated pyrazoles are of significant interest in medicinal and agrochemical research due to the unique physicochemical properties imparted by fluorine atoms, such as enhanced metabolic stability, lipophilicity, and bioavailability .
Properties
IUPAC Name |
1-[5-(1,1,2,2,3,3,3-heptafluoropropyl)-3-phenylpyrazol-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F7N2O/c1-8(24)23-11(12(15,16)13(17,18)14(19,20)21)7-10(22-23)9-5-3-2-4-6-9/h2-7H,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMJHQSAQIUGRRF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(=CC(=N1)C2=CC=CC=C2)C(C(C(F)(F)F)(F)F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F7N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.22 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole typically involves the condensation of hydrazine hydrate with appropriate aldehydes or ketones. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole undergoes various types of chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce the compound.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogens, alkylating agents.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines .
Scientific Research Applications
1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole involves its interaction with specific molecular targets and pathways. The compound may inhibit or activate certain enzymes, receptors, or signaling pathways, leading to its observed biological effects. Detailed studies on its mechanism of action are ongoing to better understand its potential therapeutic applications .
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Findings:
Fluorine Content and Lipophilicity :
- The target compound’s heptafluoropropyl group (7 F atoms) confers higher lipophilicity compared to the tetrafluoropropyl (4 F) and 4-fluorophenyl (1 F) substituents in other derivatives . This property is critical for membrane permeability in bioactive molecules.
- The compound from contains 11 fluorine atoms but is less structurally analogous due to its nitro and perfluoropropoxy groups, which may limit direct comparison .
Substituent Position and Reactivity: The acetyl group at position 1 in the target compound contrasts with the benzyl group in ’s derivative. Nitro groups (as in ) increase electrophilicity, making such compounds more reactive in substitution reactions compared to the target’s phenyl group .
Synthetic Methods :
- Lithium bis(trimethylsilyl)amide (LHMDS) in THF, used in for pyrazole functionalization, is a common base for deprotonating pyrazole precursors . The target compound’s synthesis likely involves similar steps, with heptafluoropropyl halides as electrophiles.
Crystallographic and Structural Insights :
- Pyrazole derivatives like those in often exhibit planar ring structures, with substituents influencing packing patterns. The heptafluoropropyl chain in the target compound may induce steric hindrance, reducing crystallinity compared to carboxylate esters .
Biological Activity
1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole (CAS: 1017793-58-6) is a pyrazole derivative that has garnered attention due to its potential biological activities. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antiviral effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
1-Acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole features a unique heptafluoropropyl group, which may influence its biological properties by enhancing lipophilicity and altering interaction with biological targets. The following table summarizes its chemical properties:
| Property | Value |
|---|---|
| Molecular Formula | C13H8F7N3O |
| Molecular Weight | 327.21 g/mol |
| CAS Number | 1017793-58-6 |
| Structure | Chemical Structure |
Antimicrobial Activity
Recent studies have indicated that pyrazole derivatives exhibit significant antimicrobial properties. For instance, a series of 3-phenyl pyrazole derivatives were synthesized and tested against various microbial strains. Compounds with similar structural features to 1-acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole demonstrated notable activity against Gram-positive and Gram-negative bacteria, indicating potential use in treating infections .
Anti-inflammatory Effects
The anti-inflammatory potential of pyrazole compounds is well-documented. For example, derivatives have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In a comparative study, certain pyrazole derivatives exhibited up to 93% inhibition of IL-6 at specific concentrations, highlighting their therapeutic promise in inflammatory diseases .
Antiviral Properties
The antiviral activity of pyrazoles has also been explored extensively. A study focused on HIV inhibitors discovered that certain pyrazole-based compounds could effectively inhibit HIV replication without targeting conventional viral enzymes, thus offering a novel mechanism of action . While specific data on 1-acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole is limited, its structural similarities to known antiviral agents suggest potential efficacy against viral pathogens.
Structure-Activity Relationship (SAR)
The SAR studies of pyrazoles often reveal that modifications in the phenyl group or the introduction of halogen atoms can significantly enhance biological activity. The presence of the heptafluoropropyl group in 1-acetyl-5-(heptafluoropropyl)-3-phenyl-1H-pyrazole may provide unique interactions with biological targets due to its electronic properties .
Case Studies
Several case studies highlight the biological activity of related pyrazole compounds:
- Antimicrobial Efficacy : A study demonstrated that a series of substituted pyrazoles showed effective inhibition against E. coli and S. aureus, with some compounds achieving MIC values comparable to standard antibiotics .
- Inflammation Models : In vivo models using carrageenan-induced edema showed that certain pyrazole derivatives significantly reduced inflammation markers, suggesting their potential as anti-inflammatory agents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
